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Compound of Interest

Compound Name:
(6-(Cyclopropylmethoxy)pyridin-3-

yl)boronic acid

Cat. No.: B1422117 Get Quote

An In-depth Technical Guide to (6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
(6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is a heterocyclic boronic acid derivative of

significant interest in medicinal chemistry and synthetic organic chemistry. Its structural motifs

—a pyridine core, a cyclopropylmethoxy group, and a reactive boronic acid moiety—make it a

valuable building block for the synthesis of complex molecules, particularly in the context of

drug discovery. This guide provides a comprehensive overview of its core physical and

chemical properties, reactivity, handling considerations, and its pivotal role in modern synthetic

applications. The discussion is framed from the perspective of a senior application scientist,

emphasizing not just the data, but the underlying chemical principles and practical implications

for laboratory work.

Compound Identification and Core Physicochemical
Properties
Precise identification is the foundation of any chemical workflow. (6-
(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is identified by the following key parameters.
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Property Value Source

CAS Number 1028749-31-6 [1][2]

Molecular Formula C₉H₁₂BNO₃ [1][3]

Molecular Weight 193.01 g/mol [1][3]

Common Synonyms
6-(cyclopropylmethoxy)-3-

pyridinylboronic acid

Physical Form Solid

Purity (Typical) 95% - 98% [1][4]

Storage Temperature 2-8°C, under inert atmosphere [5]

The compound's structure features a pyridine ring, which imparts specific electronic properties

and potential for hydrogen bonding. The cyclopropylmethoxy group adds lipophilicity and

conformational rigidity, features often sought in drug design to enhance binding affinity and

metabolic stability.

Figure 1: Chemical structure of (6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid.

Chemical Properties and Reactivity Profile
Boronic acids are a cornerstone of modern organic synthesis due to their unique reactivity,

stability, and generally low toxicity.[6]

Suzuki-Miyaura Cross-Coupling
The primary utility of this reagent lies in its function as a nucleophilic partner in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is one of the most powerful

methods for forming carbon-carbon bonds between sp²-hybridized carbon atoms.

Causality of Experimental Choice: The choice of a boronic acid (or its corresponding boronate

ester) over other organometallic reagents (like organozincs or Grignards) is often driven by its

superior functional group tolerance and stability to air and moisture, simplifying reaction setup.

[6] The pyridine nitrogen in the structure can coordinate with the palladium catalyst, potentially
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influencing the reaction kinetics and yield, a factor that must be considered during methods

development.

(6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid

Reaction Mixture

Aryl/Vinyl Halide or Triflate
(R-X)

Palladium Catalyst
(e.g., Pd(PPh₃)₄, PdCl₂(dppf))

Base
(e.g., K₂CO₃, Cs₂CO₃, NaHCO₃)

Solvent
(e.g., Dioxane, Toluene, DMF/H₂O)

Cross-Coupled Product
(Aryl-Pyridine)

 Heat (Δ) 
 Inert Atmosphere 
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Figure 2: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Boronic Acid Equilibria
In solution, boronic acids exist in equilibrium between several forms. Understanding this

behavior is critical for both reaction setup and product formulation.

Lewis Acidity: The boron atom is electron-deficient and acts as a Lewis acid, readily

accepting a lone pair from a nucleophile like a hydroxide ion. At physiological pH, the

uncharged trigonal planar form predominates, but in basic aqueous solutions, it converts to

an anionic tetrahedral boronate.[6]

Dehydration to Boroxines: A key characteristic of boronic acids is their propensity to undergo

intermolecular dehydration to form a stable, six-membered cyclic trimer known as a

boroxine. Many commercial boronic acids exist as a mixture of the free acid and the
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boroxine. This is often reversible by adding water. A related compound, 6-Methoxy-3-

pyridinylboronic acid, is noted to contain varying amounts of its anhydride (boroxine).[7]

Aqueous Basic Conditions

Anhydrous/Concentrated Conditions

R-B(OH)₂
(Trigonal Planar)

[R-B(OH)₃]⁻
(Tetrahedral Anion)+ OH⁻

- OH⁻

3 R-B(OH)₂ (RBO)₃
(Cyclic Trimer - Boroxine)- 3 H₂O

+ 3 H₂O

Click to download full resolution via product page

Figure 3: Key chemical equilibria of boronic acids in solution.

Solubility Profile & Formulation Insights
A significant challenge in the application of boronic acids, particularly in drug development, is

their often low aqueous solubility.[8] While specific quantitative data for (6-
(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is not publicly available, general principles

for this class of compounds are highly relevant.

Organic Solvents: Pyridine-based boronic acids are typically soluble in polar organic solvents

like methanol, DMF, and DMSO.[9]

Aqueous Solubility: The formation of the less soluble trimeric boroxine can decrease

aqueous solubility.[8]

Solubility Enhancement: The solubility of boronic acids can be dramatically increased by the

addition of diols, such as monosaccharides (e.g., mannitol).[8] This occurs through the
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formation of a more soluble boronate ester, which simultaneously prevents the formation of

the boroxine. This principle is a cornerstone of formulating boronic acid-based drugs.[8]

Safe Handling, Storage, and Disposal
Adherence to proper safety protocols is non-negotiable. The following guidelines are based on

safety data for structurally related pyridine and cyclopropyl boronic acids.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[10]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[10][11]

Respiratory Protection: Use in a well-ventilated area.[11] Avoid breathing dust.[10] If dust

formation is likely, a NIOSH/MSHA approved respirator is recommended.

Storage and Stability
Recommended Storage: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[10][12] The recommended temperature is typically between 2-8°C.[5]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[10]

Moisture Sensitivity: Boronic acids can dehydrate to form boroxines. It is crucial to protect

the compound from moisture.[12][13] Storage under an inert atmosphere (e.g., nitrogen or

argon) is best practice to maintain purity and reactivity.[5]

Hazard Profile & First Aid
While the toxicological properties have not been fully investigated for this specific molecule,

related compounds are classified with the following hazards:

H302: Harmful if swallowed.[5]
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H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[12]

First Aid Measures:

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a physician if you feel unwell.[10][12]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice.[10][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[10]

Disposal
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Do not empty into drains or release into the environment.[10][13] Uncleaned containers should

be treated as the product itself.[13]

Conclusion
(6-(Cyclopropylmethoxy)pyridin-3-yl)boronic acid is a highly versatile and valuable reagent

for synthetic chemists. Its utility is primarily centered on its role in Suzuki-Miyaura cross-

coupling, enabling the efficient construction of complex molecular architectures. A thorough

understanding of its physical properties, chemical equilibria (acid/boronate/boroxine), and

solubility characteristics is essential for its effective and safe use in a research and

development setting. By applying the principles of safe handling and storage, researchers can

ensure the integrity of the reagent and the reproducibility of their synthetic outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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